Cas no 98534-82-8 (1-(3-Chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(3-Chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 98534-82-8
• MF: C₁₁H₆ClF₃N₂O₂
• MW: 290.625751972198
• MDL: MFCD03934809
• CID: 801899
• PubChem ID: 4255846
• Update Time: 2025-04-19

1-(3-Chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
• 1-(3-Chlorophenyl)-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylicacid, 1-(3-chlorophenyl)-5-(trifluoromethyl)-
• MFCD03934809
• 98534-82-8
• BS-41679
• 3-(2-OXOCYCLODODECYL)PROPANOICACID
• SCHEMBL2850399
• 1-(3-chlorophenyl)-5-(trifluoromethyl)pyrazole-4-carboxylic Acid
• CS-0242156
• DTXSID20401292
• FT-0725896
• EN300-24540
• AKOS000202907
• Z199040170
• 1-(3-chloro-phenyl)-5-trifluoromethyl-1H-pyrazole-4-carboxylic acid
• W18892
• 1-(3-Chlorophenyl)-5-(trifluoromethyl)-1H-pyrazole-4-carboxylicacid
• DB-017200

• MDL： MFCD03934809
• Inchi： 1S/C11H6ClF3N2O2/c12-6-2-1-3-7(4-6)17-9(11(13,14)15)8(5-16-17)10(18)19/h1-5H,(H,18,19)
• InChI Key： FIZDWSPZPPDMBZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(C(F)(F)F)=C(C(=O)O)C=N1

Computed Properties

• Exact Mass: 290.007
• Monoisotopic Mass: 290.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Density: 1.56
• Boiling Point: 405°C at 760 mmHg
• Flash Point: 198.7°C
• Refractive Index: 1.575